Cas no 2034333-38-3 (N-(2-carbamoylphenyl)-7-methoxy-5-oxo-1,2,3,5-tetrahydroindolizine-8-carboxamide)

• Product Name: N-(2-carbamoylphenyl)-7-methoxy-5-oxo-1,2,3,5-tetrahydroindolizine-8-carboxamide
• CAS No: 2034333-38-3
• MF: C₁₇H₁₇N₃O₄
• MW: 327.334583997726
• CID: 6216780
• PubChem ID: 92130709
• Update Time: 2025-10-29

N-(2-carbamoylphenyl)-7-methoxy-5-oxo-1,2,3,5-tetrahydroindolizine-8-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-carbamoylphenyl)-7-methoxy-5-oxo-1,2,3,5-tetrahydroindolizine-8-carboxamide
• F6530-0160
• 2034333-38-3
• AKOS026695823
• N-(2-carbamoylphenyl)-7-methoxy-5-oxo-2,3-dihydro-1H-indolizine-8-carboxamide

• Inchi： 1S/C17H17N3O4/c1-24-13-9-14(21)20-8-4-7-12(20)15(13)17(23)19-11-6-3-2-5-10(11)16(18)22/h2-3,5-6,9H,4,7-8H2,1H3,(H2,18,22)(H,19,23)
• InChI Key： HMJPTEMNHVUXQG-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(N2CCCC2=C1C(NC1C=CC=CC=1C(N)=O)=O)=O

Computed Properties

• Exact Mass: 327.12190603g/mol
• Monoisotopic Mass: 327.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 638
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 102Ų

Additional information on N-(2-carbamoylphenyl)-7-methoxy-5-oxo-1,2,3,5-tetrahydroindolizine-8-carboxamide

N-(2-carbamoylphenyl)-7-methoxy-5-oxo-1,2,3,5-tetrahydroindolizine-8-carboxamide (CAS 2034333-38-3): A Comprehensive Overview

N-(2-carbamoylphenyl)-7-methoxy-5-oxo-1,2,3,5-tetrahydroindolizine-8-carboxamide (CAS 2034333-38-3) is an intriguing organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in various scientific fields. This tetrahydroindolizine derivative belongs to a class of nitrogen-containing heterocyclic compounds that have shown promise in multiple research areas. The compound's molecular structure combines a carbamoylphenyl moiety with a methoxy-substituted tetrahydroindolizine core, creating a versatile scaffold for further chemical modifications.

The growing interest in N-(2-carbamoylphenyl)-7-methoxy-5-oxo-1,2,3,5-tetrahydroindolizine-8-carboxamide stems from its potential as a building block in medicinal chemistry and materials science. Researchers are particularly interested in exploring its structure-activity relationships and pharmacological properties, as similar compounds have demonstrated interesting biological activities. The presence of both carboxamide and carbamoyl functional groups in its structure makes it a valuable intermediate for the synthesis of more complex molecules with potential therapeutic applications.

From a synthetic chemistry perspective, CAS 2034333-38-3 represents an interesting challenge due to its complex heterocyclic system. The tetrahydroindolizine core is particularly noteworthy, as this scaffold is found in numerous natural products and bioactive compounds. Recent advances in synthetic methodologies have made the preparation of such nitrogen-containing heterocycles more accessible, opening new possibilities for structure-activity relationship studies and lead optimization in drug discovery programs.

The physicochemical properties of N-(2-carbamoylphenyl)-7-methoxy-5-oxo-1,2,3,5-tetrahydroindolizine-8-carboxamide are currently under investigation in various research laboratories. Preliminary data suggests that the compound exhibits moderate solubility in common organic solvents, which is valuable for its handling and further chemical transformations. The presence of multiple hydrogen bond donors and acceptors in its structure may influence its molecular recognition properties and biological interactions, making it an interesting subject for computational chemistry studies and molecular modeling.

In the context of current research trends, CAS 2034333-38-3 aligns well with the growing interest in privileged scaffolds in medicinal chemistry. The tetrahydroindolizine system present in this compound is considered a privileged structure due to its ability to provide high-affinity ligands for multiple receptor types. This characteristic makes N-(2-carbamoylphenyl)-7-methoxy-5-oxo-1,2,3,5-tetrahydroindolizine-8-carboxamide particularly valuable for fragment-based drug discovery and combinatorial chemistry approaches.

The potential applications of N-(2-carbamoylphenyl)-7-methoxy-5-oxo-1,2,3,5-tetrahydroindolizine-8-carboxamide extend beyond pharmaceutical research. Materials scientists are exploring its use as a building block for functional materials, particularly in the development of organic semiconductors and photoactive compounds. The conjugated system within the tetrahydroindolizine core, combined with the electron-donating methoxy group and electron-withdrawing carboxamide functionality, creates an interesting electronic profile that could be exploited in optoelectronic applications.

Quality control and characterization of CAS 2034333-38-3 are essential aspects of its research and potential commercial applications. Advanced analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are typically employed to ensure the purity and identity of this compound. These analytical methods are crucial for establishing reliable structure-property relationships and for quality assurance in research applications.

The stability profile of N-(2-carbamoylphenyl)-7-methoxy-5-oxo-1,2,3,5-tetrahydroindolizine-8-carboxamide is another important consideration for researchers. Preliminary stability studies suggest that the compound should be stored under inert atmosphere at low temperatures to maintain its integrity over extended periods. Proper handling and storage conditions are particularly important for ensuring reproducible results in biological assays and chemical transformations.

From a commercial perspective, the availability of CAS 2034333-38-3 has been increasing in response to growing research demand. Several specialty chemical suppliers now offer this compound in various quantities, catering to the needs of academic researchers and industrial laboratories alike. The pricing and availability of N-(2-carbamoylphenyl)-7-methoxy-5-oxo-1,2,3,5-tetrahydroindolizine-8-carboxamide reflect its status as a research chemical with potential for diverse applications in scientific exploration.

Looking forward, the scientific community anticipates continued interest in N-(2-carbamoylphenyl)-7-methoxy-5-oxo-1,2,3,5-tetrahydroindolizine-8-carboxamide and related compounds. As research into nitrogen-containing heterocycles advances, this compound may serve as a key intermediate or inspiration for the development of novel therapeutic agents or functional materials. Its unique structural features and the growing understanding of tetrahydroindolizine chemistry position it as a compound with significant potential for future scientific breakthroughs.